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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Pulvilloric acid, a secondary metabolite produced by the fungus Penicillium pulvillorum, has
been a subject of interest for its unique chemical structure. The elucidation of this structure was
a result of a series of classical chemical degradation and spectroscopic techniques. This
technical guide provides a comprehensive overview of the key experiments and methodologies
employed in determining the molecular architecture of pulvilloric acid. While specific
guantitative spectral data from the original elucidating studies are not readily available in the
public domain, this guide outlines the established structure and provides detailed, generalized
protocols for the pivotal reactions that were instrumental in its discovery.

The Elucidated Chemical Structure of Pulvilloric
Acid

Through a combination of chemical and spectroscopic methods, the structure of pulvilloric
acid has been determined to be 4,6-dihydro-8-hydroxy-6-oxo-3-n-pentyl-3H-2-benzopyran-7-

carboxylic acid.[1] This quinone methide structure is the cornerstone of its chemical properties
and biological activity.

Molecular Formula: C1sH180s

Molecular Weight: 278.30 g/mol
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Spectroscopic and Chemical Elucidation Workflow

The determination of pulvilloric acid's structure relied on a logical sequence of experiments
designed to break down the molecule into smaller, more readily identifiable fragments, and to
modify its structure to reveal key functional groups and connectivity. The overall workflow is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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